![molecular formula C15H21N3 B1460770 [4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine CAS No. 933682-43-0](/img/structure/B1460770.png)
[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine
Overview
Description
“[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” is a compound with the CAS Number: 933682-43-0 and a molecular weight of 243.35 . It is also known by its IUPAC name [4- (5-methyl-1H-benzimidazol-2-yl)cyclohexyl]methanamine .
Synthesis Analysis
The synthesis of benzimidazole derivatives has attracted much attention from chemists and numerous articles on the synthesis of this class of heterocyclic compound have been reported over the years . The condensation between 1,2-benzenediamine and aldehydes has received intensive interest, while many novel methods have been developed .Molecular Structure Analysis
The InChI Code for this compound is 1S/C15H21N3/c1-10-2-7-13-14 (8-10)18-15 (17-13)12-5-3-11 (9-16)4-6-12/h2,7-8,11-12H,3-6,9,16H2,1H3, (H,17,18) . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Benzimidazoles are a class of heterocyclic compounds in which a benzene ring is fused to the 4 and 5 positions of an imidazole ring . The rearrangement of quinoxaline–benzimidazole and the new quinoxalinone–benzimidazol (on)e rearrangements in particular when exposed to nucleophilic rearrangements for the synthesis of various biheterocyclic motifs have been described .Physical And Chemical Properties Analysis
The compound has a molecular weight of 243.35 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Antibacterial Activity
Imidazole derivatives, including “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine”, have been reported to show potent antibacterial activity . For instance, some imidazole derivatives have shown significant activity against resistant organisms, including methicillin and vancomycin-resistant S. aureus .
Antimycobacterial Activity
Imidazole derivatives are known for their antimycobacterial properties . While specific studies on “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” are not available, it’s plausible that this compound may also exhibit similar properties due to its imidazole core.
Anti-inflammatory Activity
Imidazole derivatives have been reported to possess anti-inflammatory properties . This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the treatment of inflammatory conditions.
Antitumor Activity
Imidazole derivatives have shown antitumor effects in various experimental tumor systems . This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” might also have potential applications in cancer therapy.
Antidiabetic Activity
Imidazole derivatives have been reported to exhibit antidiabetic activity . This indicates that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the management of diabetes.
Antifungal Activity
Imidazole derivatives have demonstrated antifungal properties . This suggests that “[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine” could potentially be used in the treatment of fungal infections.
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-(6-methyl-1H-benzimidazol-2-yl)cyclohexyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3/c1-10-2-7-13-14(8-10)18-15(17-13)12-5-3-11(9-16)4-6-12/h2,7-8,11-12H,3-6,9,16H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVMIDSJYEROFEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CCC(CC3)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901206212 | |
Record name | 4-(6-Methyl-1H-benzimidazol-2-yl)cyclohexanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901206212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(5-Methyl-1H-benzimidazol-2-yl)cyclohexyl]-methylamine | |
CAS RN |
933682-43-0 | |
Record name | 4-(6-Methyl-1H-benzimidazol-2-yl)cyclohexanemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=933682-43-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(6-Methyl-1H-benzimidazol-2-yl)cyclohexanemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901206212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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